Cas no 2199416-73-2 (4-(cyclopropylmethoxy)-5,6-dimethylpyrimidine)

• Product Name: 4-(cyclopropylmethoxy)-5,6-dimethylpyrimidine
• CAS No: 2199416-73-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5326628
• Update Time: 2025-09-19

4-(cyclopropylmethoxy)-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(cyclopropylmethoxy)-5,6-dimethyl-
• 4-(cyclopropylmethoxy)-5,6-dimethylpyrimidine

• Inchi： 1S/C10H14N2O/c1-7-8(2)11-6-12-10(7)13-5-9-3-4-9/h6,9H,3-5H2,1-2H3
• InChI Key： URBBYHZEWBZHHJ-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(C)C(OCC2CC2)=N1

Additional information on 4-(cyclopropylmethoxy)-5,6-dimethylpyrimidine

Recent Advances in the Study of 4-(Cyclopropylmethoxy)-5,6-dimethylpyrimidine (CAS: 2199416-73-2)

The compound 4-(cyclopropylmethoxy)-5,6-dimethylpyrimidine (CAS: 2199416-73-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrimidine core substituted with cyclopropylmethoxy and dimethyl groups, has been investigated for its role in modulating various biological pathways. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, particularly in the context of inflammatory and oncological diseases.

One of the key areas of research has been the optimization of synthetic routes for 4-(cyclopropylmethoxy)-5,6-dimethylpyrimidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving cyclopropanation of a precursor alcohol followed by coupling with 5,6-dimethylpyrimidine. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

Pharmacological studies have revealed that 4-(cyclopropylmethoxy)-5,6-dimethylpyrimidine exhibits potent inhibitory effects on specific kinase targets implicated in inflammatory responses. In vitro assays demonstrated significant suppression of pro-inflammatory cytokines such as TNF-α and IL-6 at micromolar concentrations. These findings suggest potential applications in treating autoimmune disorders, though further in vivo studies are warranted to validate efficacy and safety profiles.

Another promising avenue of research involves the compound's role in oncology. Preliminary data from cell-based assays indicate that 4-(cyclopropylmethoxy)-5,6-dimethylpyrimidine may interfere with cancer cell proliferation by targeting key signaling pathways, including the PI3K/AKT/mTOR cascade. A recent preprint (BioRxiv, 2024) reported synergistic effects when combined with standard chemotherapeutic agents, highlighting its potential as an adjunct therapy in certain malignancies.

Despite these encouraging results, challenges remain in the development of 4-(cyclopropylmethoxy)-5,6-dimethylpyrimidine as a therapeutic agent. Current research is addressing issues related to bioavailability and metabolic stability. Structural analogs are being explored to improve pharmacokinetic properties while maintaining biological activity. Additionally, detailed toxicology studies are underway to assess potential off-target effects and establish safe dosing parameters.

The growing body of research on 4-(cyclopropylmethoxy)-5,6-dimethylpyrimidine underscores its potential as a versatile scaffold in drug discovery. Future directions may include structure-activity relationship (SAR) studies to identify more potent derivatives and exploration of its applications in other therapeutic areas. As the compound progresses through preclinical development, it represents an exciting opportunity for innovation in the treatment of complex diseases.